Cas no 1393442-45-9 (N-Ethyl-2-fluoro-4-(4-formylphenyl)benzamide)

• Product Name: N-Ethyl-2-fluoro-4-(4-formylphenyl)benzamide
• CAS No: 1393442-45-9
• MF: C₁₆H₁₄FNO₂
• MW: 271.286267757416
• CID: 3042803
• Update Time: 2025-06-14

N-Ethyl-2-fluoro-4-(4-formylphenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-Ethyl-2-fluoro-4-(4-formylphenyl)benzamide
• V2952

• Inchi： 1S/C16H14FNO2/c1-2-18-16(20)14-8-7-13(9-15(14)17)12-5-3-11(10-19)4-6-12/h3-10H,2H2,1H3,(H,18,20)
• InChI Key： UAOWCBAVPIEQDP-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(NCC)=O)C1C=CC(C=O)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 339
• XLogP3: 2.8
• Topological Polar Surface Area: 46.2

Additional information on N-Ethyl-2-fluoro-4-(4-formylphenyl)benzamide

Comprehensive Overview of N-Ethyl-2-fluoro-4-(4-formylphenyl)benzamide (CAS No. 1393442-45-9)

N-Ethyl-2-fluoro-4-(4-formylphenyl)benzamide (CAS No. 1393442-45-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its unique fluoro and formyl functional groups, serves as a versatile intermediate in the synthesis of complex molecules. Its molecular structure, which includes an ethyl substituent and a benzamide backbone, makes it particularly valuable for applications in drug discovery and advanced material development.

In recent years, the demand for fluoro-substituted benzamides has surged due to their role in enhancing the bioavailability and metabolic stability of therapeutic agents. Researchers are increasingly exploring N-Ethyl-2-fluoro-4-(4-formylphenyl)benzamide as a key building block for designing small-molecule inhibitors and bioconjugates. Its formyl group also allows for further functionalization, making it a preferred choice for click chemistry and cross-coupling reactions.

The compound's CAS number 1393442-45-9 is frequently searched in academic and industrial databases, reflecting its growing relevance. Users often inquire about its synthetic routes, solubility profiles, and safety data, highlighting the need for detailed technical documentation. Additionally, its potential applications in cancer research and neurodegenerative disease studies have sparked interest among biologists and medicinal chemists.

From a material science perspective, N-Ethyl-2-fluoro-4-(4-formylphenyl)benzamide is being investigated for its utility in organic electronics and polymer chemistry. Its aromatic core and electron-withdrawing fluoro group contribute to desirable electronic properties, such as improved charge transport in semiconducting materials. This aligns with the broader trend of developing sustainable materials for next-generation devices.

Quality control and analytical characterization of CAS 1393442-45-9 are critical for ensuring reproducibility in research. Techniques like HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to verify its purity and structural integrity. Suppliers and researchers alike prioritize these metrics to meet the stringent requirements of high-throughput screening and preclinical studies.

In summary, N-Ethyl-2-fluoro-4-(4-formylphenyl)benzamide (CAS No. 1393442-45-9) represents a cutting-edge compound with multifaceted applications. Its integration into drug development pipelines and advanced material systems underscores its importance in modern scientific endeavors. As research continues to evolve, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and technology.